Cas no 921083-42-3 (N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 921083-42-3
• MF: C₁₆H₁₄F₃N₅O₂S
• MW: 397.374871730804
• CID: 5976057
• PubChem ID: 16809031
• Update Time: 2025-05-20

N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
• N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024625881
• F2071-0124
• 921083-42-3

• Inchi： 1S/C16H14F3N5O2S/c1-11-5-7-13(8-6-11)24-15(21-22-23-24)10-20-27(25,26)14-4-2-3-12(9-14)16(17,18)19/h2-9,20H,10H2,1H3
• InChI Key： GEKISOBDKIRHML-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(C)C=C3)N=NN=2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 397.08203037g/mol
• Monoisotopic Mass: 397.08203037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.2Ų

Additional information on N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

N-{1-(4-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-3-(Trifluoromethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 921083-42-3, known as N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a tetrazole ring system with a sulfonamide group and a trifluoromethyl substituent. The integration of these functional groups makes it a promising candidate for research in fields such as drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The tetrazol ring system in this compound is particularly notable for its stability and reactivity under various chemical conditions. Additionally, the presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive target for researchers exploring new therapeutic agents.

The sulfonamide group in the molecule plays a critical role in modulating the compound's pharmacokinetic properties. Sulfonamides are well-known for their ability to improve solubility and bioavailability while maintaining a favorable pharmacokinetic profile. This makes the compound ideal for investigations into drug delivery systems and targeted therapies.

One of the most intriguing aspects of this compound is its potential application in the development of advanced materials. The combination of a tetrazole ring with a trifluoromethyl group creates a molecule with unique electronic properties that could be exploited in the design of high-performance polymers or electronic materials.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds under various conditions with unprecedented accuracy. By leveraging computational tools, scientists can now design molecules like N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide with tailored properties for specific applications.

In conclusion, N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide represents a cutting-edge example of modern chemical innovation. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines seeking to push the boundaries of scientific discovery.